4-(3-hydroxy-6-oxo-1(6H)-pyridazinyl)benzoic acid

• IUPAC Name: 4-(3,6-dioxo-1H-pyridazin-2-yl)benzoic acid
• InChI: InChI=1S/C11H8N2O4/c14-9-5-6-10(15)13(12-9)8-3-1-7(2-4-8)11(16)17/h1-6H,(H,12,14)(H,16,17)
• InChI Key: KSQVOOLIRGVINV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)N2C(=O)C=CC(=O)N2
• Molecular Formula: C11H8N2O4
• Molecular Weight: 232.19 g/mol

Description

4-(3-hydroxy-6-oxo-1(6H)-pyridazinyl)benzoic acid is a useful research compound. Its molecular formula is C11H8N2O4 and its molecular weight is 232.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 232.04840674 g/mol and the complexity rating of the compound is 383. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Metabolism and Chemical Transformations

Research has highlighted the metabolic pathways and chemical transformations involving similar benzoic acid derivatives. For instance, the metabolism of biphenyl by Pseudomonas putida leads to the isolation of benzoic acid among other compounds, shedding light on microbial degradation pathways of aromatic compounds (Catelani et al., 1973). This foundational work provides insights into the environmental breakdown of complex aromatic pollutants.

Synthesis of Novel Compounds

The synthesis of novel compounds from benzoic acid derivatives has been extensively studied. For example, new aromatic carboxylic acids were synthesized by modifying hydroxyl hydrogens of dihydroxy benzoic acid, leading to the development of lanthanide coordination compounds with interesting photophysical properties (Sivakumar et al., 2011). Such research contributes to the development of materials with potential applications in optics and electronics.

Fluorescence Probes

Benzoic acid derivatives have been employed in the development of fluorescence probes for detecting reactive oxygen species (ROS), highlighting their utility in biological and chemical applications. For example, novel fluorescence probes were synthesized to detect selectively highly reactive oxygen species, demonstrating the role of benzoic acid derivatives in advancing biochemical research and diagnostics (Setsukinai et al., 2003).

Catalysis and Green Chemistry

The iron-assisted hydroxylation of benzoic acid to salicylic acid showcases the application of benzoic acid derivatives in catalysis and green chemistry, presenting an efficient method for the synthesis of important industrial chemicals under mild conditions (Taktak et al., 2005). This research demonstrates the potential for sustainable chemical processes involving benzoic acid derivatives.

Heterocyclic Chemistry

The utility of similar compounds for the preparation of novel heterocyclic compounds has been explored, revealing their importance in synthesizing new molecules with expected antibacterial activities. This highlights the role of benzoic acid derivatives in the development of new pharmaceuticals and antibacterial agents (El-hashash et al., 2015).